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Compound Name: Myristonitrile

CAS No.: 629-63-0

Cat. No.: B1682752

Get Quote

Introduction
Tetradecanenitrile, also known as myristonitrile, is a long-chain aliphatic nitrile with the

chemical formula C₁₄H₂₇N.[1][2][3] This compound, characterized by a 14-carbon hydrophobic

chain and a terminal nitrile group (-C≡N), is a key intermediate in the synthesis of various

chemicals, including surfactants and pharmaceuticals.[1] Its unique molecular structure imparts

specific physical properties that are critical to its application in diverse fields such as materials

science and biochemistry.[1] This guide provides a comprehensive overview of the core

physical properties of tetradecanenitrile, offering insights into their experimental determination

and relevance for researchers, scientists, and drug development professionals.

Molecular and Chemical Identity
A foundational understanding of a compound begins with its fundamental identifiers and

structural representation.
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Identifier Value Source

Chemical Name Tetradecanenitrile [4]

Synonyms

Myristonitrile, 1-

Cyanotridecane, Myristyl

nitrile, Tridecyl cyanide

[1][2][5]

CAS Number 629-63-0 [2][4][5]

Molecular Formula C₁₄H₂₇N [1][2][3]

Molecular Weight 209.37 g/mol [2][3][5]

SMILES CCCCCCCCCCCCCC#N [1][5]

InChI Key
MLRCLPRHEOPXLL-

UHFFFAOYSA-N
[1][2][3]

The linear structure of tetradecanenitrile, with its saturated hydrocarbon chain, is pivotal to its

predominantly non-polar character. The terminal nitrile group, however, introduces a degree of

polarity, influencing its solubility and intermolecular interactions.

Key Physical Properties
The physical state and behavior of tetradecanenitrile under various conditions are dictated by a

set of key properties, summarized below.
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Physical Property Value Source

Appearance
Colorless to pale yellow liquid

or solid
[1]

Melting Point 19 °C (292.15 K) [4][6][7]

Boiling Point 306.3 °C at 760 mmHg [6]

Density 0.827 - 0.83 g/cm³ [4][6]

Flash Point 121.8 °C [6]

Refractive Index 1.441 - 1.4415 [4][6]

Water Solubility Insoluble [1]

Organic Solvent Solubility Soluble [1]

Melting and Boiling Points: A Reflection of Molecular
Size
The relatively high melting and boiling points of tetradecanenitrile are a direct consequence of

its long carbon chain.[1] The extensive surface area allows for significant van der Waals forces

between molecules, requiring substantial thermal energy to overcome these attractions and

induce a phase change. The melting point of 19 °C indicates that tetradecanenitrile can exist as

either a solid or a liquid at or near room temperature.[1][4][6]

Density and Refractive Index: Indicators of Purity and
Structure
The density of tetradecanenitrile is less than that of water, which is typical for long-chain

aliphatic compounds. The refractive index, a measure of how light propagates through the

substance, is a valuable parameter for identification and purity assessment.

Experimental Determination of Physical Properties
Accurate determination of physical properties is paramount for the reliable application of any

chemical compound. This section outlines the standard methodologies for key properties of
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tetradecanenitrile.

Workflow for Physical Property Determination

Sample Preparation

Property Measurement

Data Analysis & Validation

Purified Tetradecanenitrile Sample

Melting Point Determination
(Capillary Method)

Boiling Point Determination
(Distillation)

Density Measurement
(Pycnometer)

Refractive Index Measurement
(Refractometer)

Data Collection & Comparison
with Literature Values

Purity Assessment

Click to download full resolution via product page

Caption: Experimental workflow for determining the physical properties of tetradecanenitrile.

Step-by-Step Protocol: Melting Point Determination
(Capillary Method)

Sample Preparation: Ensure the tetradecanenitrile sample is crystalline. If it is in a liquid

state, cool it below its melting point to solidify.

Loading the Capillary Tube: Finely powder the solid sample and pack a small amount into a

capillary tube to a height of 2-3 mm.

Apparatus Setup: Place the capillary tube in a melting point apparatus.
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Heating: Heat the apparatus rapidly to a temperature about 10-15 °C below the expected

melting point. Then, decrease the heating rate to 1-2 °C per minute.

Observation: Record the temperature at which the first liquid appears and the temperature at

which the entire sample becomes a clear liquid. The range between these two temperatures

is the melting point range. For a pure substance, this range should be narrow.

Rationale: A slow heating rate near the melting point is crucial for allowing the system to reach

thermal equilibrium, ensuring an accurate measurement. A broad melting point range often

indicates the presence of impurities.

Step-by-Step Protocol: Boiling Point Determination
(Distillation Method)

Apparatus Setup: Assemble a simple distillation apparatus with a round-bottom flask, a

distillation head with a thermometer, a condenser, and a receiving flask.

Sample Addition: Place a sample of tetradecanenitrile and a few boiling chips into the round-

bottom flask.

Heating: Gently heat the flask.

Observation: The boiling point is the temperature at which the liquid boils and the vapor

temperature remains constant. The thermometer bulb should be positioned just below the

side arm of the distillation head to accurately measure the temperature of the vapor in

equilibrium with the boiling liquid.

Pressure Correction: If the atmospheric pressure is not 760 mmHg, a correction to the

observed boiling point will be necessary.

Rationale: Boiling chips are added to ensure smooth boiling and prevent bumping. The

constant temperature reading during distillation indicates that a pure substance is boiling.

Spectroscopic and Chromatographic Profile
Spectroscopic and chromatographic data are essential for the structural elucidation and purity

assessment of tetradecanenitrile.
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Infrared (IR) Spectroscopy
The IR spectrum of tetradecanenitrile provides key information about its functional groups. A

characteristic sharp absorption band is expected around 2240-2260 cm⁻¹ corresponding to the

C≡N stretching vibration. The spectrum will also show strong C-H stretching vibrations around

2850-2960 cm⁻¹ and bending vibrations around 1375-1465 cm⁻¹, indicative of the long alkyl

chain.[8]

Mass Spectrometry (MS)
Electron ionization mass spectrometry (EI-MS) of tetradecanenitrile will show a molecular ion

peak (M⁺) at m/z 209, corresponding to its molecular weight.[2] The fragmentation pattern will

be characteristic of a long-chain aliphatic nitrile, with a series of peaks corresponding to the

loss of alkyl fragments.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for both separating tetradecanenitrile from a mixture and

confirming its identity. The retention time in the gas chromatogram is a characteristic of the

compound under specific chromatographic conditions, and the mass spectrum of the eluting

peak provides definitive structural information.[2]

Workflow for Spectroscopic and Chromatographic
Analysis
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Caption: Workflow for the spectroscopic and chromatographic analysis of tetradecanenitrile.

Solubility Profile
The solubility of tetradecanenitrile is a critical parameter in its application, particularly in

formulation and reaction chemistry.

Water: Tetradecanenitrile is insoluble in water.[1] This is due to the long, non-polar alkyl

chain which dominates the molecule's character, making it unable to form significant

hydrogen bonds with water molecules.

Organic Solvents: It is soluble in a wide range of common organic solvents.[1] This includes

non-polar solvents like heptane and toluene, as well as more polar organic solvents like

ethanol and acetone. The principle of "like dissolves like" governs its solubility in these

media.
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The choice of solvent is crucial for its use in synthesis, purification, and formulation. For

instance, in reactions where tetradecanenitrile is a starting material, a solvent that dissolves all

reactants is typically chosen.

Safety and Handling
While detailed toxicological data is limited, standard laboratory precautions should be observed

when handling tetradecanenitrile. It may cause skin and serious eye irritation. It is advisable to

wear appropriate personal protective equipment (PPE), including gloves and safety glasses,

and to work in a well-ventilated area.[9] For detailed safety information, always refer to the

latest Safety Data Sheet (SDS).[9]

Applications in Research and Development
The physical properties of tetradecanenitrile directly influence its applications in drug

development and materials science.

Intermediate in Organic Synthesis: Its solubility in organic solvents and the reactivity of the

nitrile group make it a versatile intermediate. The nitrile group can be hydrolyzed to a

carboxylic acid, reduced to an amine, or reacted with Grignard reagents to form ketones,

opening pathways to a variety of other functional molecules.[10]

Role in Drug Design: The nitrile group is a common pharmacophore in medicinal chemistry.

[11][12] It can act as a bioisostere for other functional groups, modulate physicochemical

properties to improve bioavailability, and participate in key binding interactions with biological

targets.[11] The long alkyl chain of tetradecanenitrile can be incorporated into drug

candidates to enhance lipophilicity, which can be crucial for membrane permeability.

Conclusion
The physical properties of tetradecanenitrile, from its melting and boiling points to its solubility

and spectroscopic signature, are a direct reflection of its molecular structure. A thorough

understanding of these properties, coupled with robust experimental methodologies for their

determination, is essential for its effective and safe use in research, development, and

industrial applications. This guide provides a comprehensive foundation for scientists and

professionals working with this versatile long-chain nitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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